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Phenylpropanoids and polyketides
Phenylpropanoids and polyketides are two important classes of secondary metabolites widely found in the plant kingdom, playing crucial roles in defense against pathogens and environmental stresses. Phenylpropanoids derive from the shikimate pathway, often forming a diverse array of compounds such as flavonoids, coumarins, and stilbenes. These molecules exhibit antioxidant, anti-inflammatory, and antimicrobial properties, contributing to the plant's ability to protect itself from various threats.
Polyketides, on the other hand, are synthesized through a polyketide synthase (PKS) enzyme system, which can generate a wide range of structures with diverse functionalities. Common examples include antibiotics like tetracyclines and antifungal agents such as griseofulvin. Polyketides often possess unique structural features that make them highly effective in therapeutic applications.
Together, phenylpropanoids and polyketides form a significant component of plant secondary metabolism, offering valuable insights into natural product chemistry and potential sources for drug discovery.
Phenylpropanoic acids
Cinnamic acids and derivatives
Coumarins and derivatives
Tannins
Depsides and depsidones
Isoflavonoids
Aurone flavonoids
Macrolactams
Linear 1,3-diarylpropanoids
Isocoumarins and derivatives
Stilbenes
2-arylbenzofuran flavonoids
Flavonoids
Cinnamyl alcohols
Diarylheptanoids
Cinnamaldehydes
3,4-dihydrocoumarins
Neoflavonoids
Macrolides and analogues
Homoisoflavonoids
Anthracyclines
Tetracyclines
Kavalactones
Saxitoxins, gonyautoxins, and derivatives
Macrolide lactams
Isochromanequinones
Brevetoxins and derivatives
Angucyclines
Ochratoxins and related substances
Sterigmatocystins
Ciguatera toxins
Alpha-methyldeoxybenzoin flavonoids
1,2-diaryl-2-propen-1-ols
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